Simplexin

• CAS RN: 1404-62-2
• Molecular Formula: C30H44O8
• Molecular Weight: 532.7 g/mol
• IUPAC Name: (1R,2R,6S,7S,8R,10S,11S,12R,14S,16R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-nonyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-5-one
• InChI: InChI=1S/C30H44O8/c1-6-7-8-9-10-11-12-13-28-36-23-21-24-27(16-31,35-24)25(33)29(34)20(14-18(4)22(29)32)30(21,38-28)19(5)15-26(23,37-28)17(2)3/h14,19-21,23-25,31,33-34H,2,6-13,15-16H2,1,3-5H3/t19-,20-,21-,23-,24+,25-,26-,27+,28-,29-,30+/m1/s1
• InChI Key: JAQJQYMDHBSCKO-JDVVNZBPSA-N
• Isomeric SMILES: CCCCCCCCC[C@]12O[C@@H]3[C@@H]4[C@H]5[C@](O5)([C@H]([C@]6([C@H]([C@@]4(O1)[C@@H](C[C@@]3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO
• SMILES: CCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO
• synonyms: simplexin

Description

Simplexin is a naturally occurring compound that has gained attention in recent years due to its potential therapeutic properties. This compound is found in the roots of various plant species, including the Chinese medicinal plant, Tripterygium wilfordii. Simplexin has been studied extensively for its anti-inflammatory, immunosuppressive, and anti-tumor effects.

Scientific Research Applications

1. Extraction and Analysis in Complex Biocomposites

Yuan et al. (2021) detailed a methodology for extracting and determining simplexin in complex biocomposites. The study used ultrahigh-performance liquid chromatography coupled with quadrupole Orbitrap mass spectrometry. This approach was effective for quantifying simplexin in different biocomposite formulations and could have applications in controlled release in biological systems, including bovine rumen and other environments (Yuan et al., 2021).

2. Cytotoxic Effects and Inflammatory Response Modulation

Wu et al. (2009) isolated simplexins A-I from the soft coral Klyxum simplex and found that these compounds displayed cytotoxicity towards certain cancer cell lines. Additionally, one of the simplexins significantly inhibited the accumulation of pro-inflammatory proteins in stimulated macrophage cells, indicating a potential therapeutic application in inflammation-related conditions (Wu et al., 2009).

3. Quantitative Analysis in Toxicological Studies

Simplexin has been quantitatively analyzed in studies investigating toxicological aspects, particularly in relation to Pimelea species. Fletcher et al. (2011) used LC/MS/MS analysis to determine simplexin levels in various Pimelea species, contributing to a better understanding of its distribution and concentration in different plant parts, which is crucial for assessing the risk of poisoning in livestock (Fletcher et al., 2011).

4. Development of Microbial Probiotics

Loh et al. (2021) investigated the development of a microbial probiotic that could detoxify simplexin, thereby allowing cattle to consume Pimelea plants with reduced adverse effects. This study used ultra-performance liquid chromatography and high-resolution mass spectrometry for analyzing simplexin levels, indicating a potential application in veterinary medicine (Loh et al., 2021).